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Technical Guide: 4-
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For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Cyclopropylmethylthio)phenylboronic acid is a specialized organic compound with

potential applications in synthetic chemistry and drug discovery. Its structure, featuring a

phenylboronic acid moiety combined with a cyclopropylmethylthio group, makes it a candidate

for use in cross-coupling reactions and as a building block for more complex molecules. This

document provides a summary of the available physical property data for this compound.

Core Physical Properties
Quantitative data for 4-(Cyclopropylmethylthio)phenylboronic acid is primarily available

from commercial suppliers. Unfortunately, a comprehensive, experimentally verified dataset

including properties like melting point, boiling point, and solubility has not been identified in

publicly available scientific literature or safety data sheets for this specific compound. The

information that is consistently reported is presented in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b594844?utm_src=pdf-interest
https://www.benchchem.com/product/b594844?utm_src=pdf-body
https://www.benchchem.com/product/b594844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 1217501-03-5 Commercial Suppliers

Molecular Formula C₁₀H₁₃BO₂S Commercial Suppliers

Molecular Weight 208.09 g/mol Commercial Suppliers

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 4-
(Cyclopropylmethylthio)phenylboronic acid are not available in the public domain.

Signaling Pathways and Biological Activity
Currently, there is no published research detailing the involvement of 4-
(Cyclopropylmethylthio)phenylboronic acid in any specific biological signaling pathways or

its broader biological activity.

Logical Relationships in Synthesis
While a specific synthesis protocol for 4-(Cyclopropylmethylthio)phenylboronic acid is not

detailed in the available literature, a general logical workflow for the synthesis of similar

phenylboronic acid derivatives can be conceptualized. This typically involves the formation of

the boronic acid group on the phenyl ring and the subsequent or prior introduction of the

thioether side chain.
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General Synthetic Logic for Phenylboronic Acids
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Caption: A generalized workflow for the synthesis of a substituted phenylboronic acid.
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Conclusion
The available information on the physical properties of 4-
(Cyclopropylmethylthio)phenylboronic acid is limited to its basic molecular identifiers. For

researchers and drug development professionals, this necessitates empirical determination of

key physical properties such as solubility and melting point before its application in synthetic

protocols or biological assays. The lack of published biological data also indicates that any

investigation into its activity would be novel research.

To cite this document: BenchChem. [4-(Cyclopropylmethylthio)phenylboronic acid physical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b594844#4-cyclopropylmethylthio-phenylboronic-acid-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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